Cas no 825661-02-7 (5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide)

• Product Name: 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide
• CAS No: 825661-02-7
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 5436872
• Update Time: 2025-10-29

5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide

• Inchi： 1S/C20H19NO3/c1-14-7-9-16(10-8-14)23-13-17-11-12-19(24-17)20(22)21-18-6-4-3-5-15(18)2/h3-12H,13H2,1-2H3,(H,21,22)
• InChI Key： JHMSJEUSFAXMFR-UHFFFAOYSA-N
• SMILES： O1C(COC2=CC=C(C)C=C2)=CC=C1C(NC1=CC=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide

Introduction to 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide (CAS No. 825661-02-7)

5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 825661-02-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural framework of this compound, featuring a furan core appended with an amide group and aromatic rings, contributes to its unique chemical properties and potential therapeutic applications.

The molecular structure of 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide is characterized by its intricate arrangement of functional groups. The presence of a 4-methylphenoxy moiety and a 2-methylphenyl group enhances its binding affinity to biological targets, which is crucial for developing effective pharmaceutical agents. This compound’s design aligns with the growing trend in drug discovery towards molecules that can modulate complex biological pathways.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can serve as leads for drug development. The furan ring, in particular, has emerged as a versatile structural motif due to its ability to engage in multiple interactions with biological targets. The amide group in the molecule further contributes to its pharmacological potential by allowing for hydrogen bonding interactions, which are essential for the binding of small molecules to proteins.

The synthesis of 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the furan derivative, followed by functionalization at the 2-position with an amide group. Subsequent modifications introduce the 4-methylphenoxy and 2-methylphenyl substituents, resulting in the final target molecule. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological activity of 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide has been explored in various preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in inflammatory and neurological disorders. The precise mechanism of action remains under investigation, but preliminary data suggest that it may interfere with key signaling pathways by binding to specific protein targets.

One of the most intriguing aspects of this compound is its potential to serve as a lead for the development of drugs targeting multifunctional proteins. These proteins often play critical roles in multiple disease pathways, making them attractive targets for therapeutic intervention. The ability of 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide to interact with such proteins could lead to the discovery of novel therapeutic agents with broad-spectrum activity.

The pharmacokinetic properties of this compound are also being scrutinized as part of its overall evaluation. Factors such as solubility, stability, and metabolic clearance are crucial determinants of its potential as a drug candidate. Early studies have shown that modifications to the molecular structure can significantly impact these properties, providing valuable insights into optimizing the compound for future clinical development.

In conclusion, 5-[(4-methylphenoxy)methyl]-N-(2-methylphenyl)furan-2-carboxamide (CAS No. 825661-02-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive molecule for developing new treatments for various diseases. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.